4-(2,2-Dimethyl-1-pyrrolidinyl)-2,2-diphenylbutanamide

• CAS No.: 47416-88-6
• Molecular Formula: C22H28N2O
• Molecular Weight: 336.5 g/mol
• IUPAC Name: 4-(2,2-dimethylpyrrolidin-1-yl)-2,2-diphenylbutanamide
• InChI: InChI=1S/C22H28N2O/c1-21(2)14-9-16-24(21)17-15-22(20(23)25,18-10-5-3-6-11-18)19-12-7-4-8-13-19/h3-8,10-13H,9,14-17H2,1-2H3,(H2,23,25)
• InChI Key: FMYSIVPIFATHGN-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCN1CCC(C2=CC=CC=C2)(C3=CC=CC=C3)C(=O)N)C

Description

4-(2,2-Dimethyl-1-pyrrolidinyl)-2,2-diphenylbutanamide is a tertiary amide derivative characterized by a central butanamide backbone substituted with two phenyl groups at the C2 position and a 2,2-dimethylpyrrolidine moiety at the C4 position. Its molecular structure confers unique physicochemical and pharmacological properties, making it a compound of interest in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2,2-Dimethyl-1-pyrrolidinyl)-2,2-diphenylbutanamide typically involves the reaction of 2,2-diphenylbutanoyl chloride with 2,2-dimethylpyrrolidine in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the acyl chloride. The product is then purified using standard techniques such as recrystallization or column chromatography.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may include more rigorous purification steps to ensure the compound meets the required purity standards for its intended applications.

Chemical Reactions Analysis

Types of Reactions

4-(2,2-Dimethyl-1-pyrrolidinyl)-2,2-diphenylbutanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the pyrrolidine ring or phenyl groups are substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or alkoxides in the presence of a suitable solvent.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted pyrrolidine or phenyl derivatives.

Scientific Research Applications

4-(2,2-Dimethyl-1-pyrrolidinyl)-2,2-diphenylbutanamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential pharmacological properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-(2,2-Dimethyl-1-pyrrolidinyl)-2,2-diphenylbutanamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, altering their activity and leading to various biological effects. The exact pathways and molecular targets involved depend on the specific application and context of use.

Comparison with Similar Compounds

Imidafenacin (4-(2-Methyl-1H-imidazol-1-yl)-2,2-diphenylbutanamide)

Structural Differences :

• The target compound features a 2,2-dimethylpyrrolidine group, whereas Imidafenacin substitutes this with a 2-methylimidazole ring.
  Pharmacological Profile :
• Imidafenacin demonstrates high selectivity for bladder muscarinic receptors (M3 subtype) over salivary glands, reducing side effects like dry mouth . Animal studies indicate its bladder inhibitory potency is ~10-fold higher than oxybutynin, a benchmark anticholinergic agent, with minimal impact on cognitive functions due to reduced M1 receptor antagonism .
  Physicochemical Properties :
• Molecular Weight: 319.40 g/mol.
• Solubility: Highly soluble in acetic acid, moderately soluble in methanol and ethanol, and nearly insoluble in water .

Fenpiverinium Bromide (4-(1-Methylpiperidin-1-ium-1-yl)-2,2-diphenylbutanamide Bromide)

Structural Differences :

• The target compound’s pyrrolidine group is replaced by a 1-methylpiperidinium moiety, forming a quaternary ammonium salt.
  Solid-State Behavior :
• Fenpiverinium bromide crystallizes in a monoclinic system stabilized by C-H···Br, N-H···Br, and C-H···O interactions, ensuring thermal stability and cohesion . The hemihydrate form introduces additional hydrogen-bonding networks, influencing dissolution rates and bioavailability. Pharmacological Implications:
• Quaternary ammonium derivatives like Fenpiverinium typically exhibit enhanced anticholinergic activity and prolonged duration due to reduced central nervous system penetration.

N-{1-[4-(Acetylamino)phenyl]-3-hydroxy-1-(1H-indol-3-yl)propan-2-yl}-2,2-dichloroacetamide

Structural Differences :

• This marine-derived compound replaces the butanamide backbone with a propan-2-yl chain and introduces indole and dichloroacetamide groups.
  Functional Insights :
• The indole moiety may enhance interactions with serotonin or adrenergic receptors, while the dichloroacetamide group could influence metabolic stability .
  

Comparative Analysis Table

Compound	Core Structure	Key Substituents	Molecular Weight (g/mol)	Solubility Profile	Pharmacological Activity
4-(2,2-Dimethyl-1-pyrrolidinyl)-2,2-diphenylbutanamide	Butanamide	2,2-Dimethylpyrrolidine, diphenyl	~340 (estimated)	Likely low water solubility	Potential anticholinergic activity
Imidafenacin	Butanamide	2-Methylimidazole, diphenyl	319.40	Soluble in acetic acid, poor in water	High M3 selectivity, bladder inhibition
Fenpiverinium Bromide	Butanamide	1-Methylpiperidinium bromide, diphenyl	~450 (with counterion)	Moderate in polar solvents (Br⁻ enhances)	Anticholinergic, peripheral action
Marine Dichloroacetamide Derivative	Propanamide	Indole, dichloroacetamide	~450 (estimated)	Hydrophobic (indole-dominated)	Neurotransmitter modulation

Structure-Activity Relationship (SAR) Insights

• Pyrrolidine vs. Piperidine/Imidazole :
  • The pyrrolidine group in the target compound may offer intermediate lipophilicity compared to the charged piperidinium (Fenpiverinium) or aromatic imidazole (Imidafenacin), influencing blood-brain barrier penetration and receptor subtype selectivity.
• Diphenyl Substitution :
  • The 2,2-diphenyl motif enhances steric bulk, likely improving binding affinity to hydrophobic receptor pockets (e.g., muscarinic receptors).

Biological Activity

4-(2,2-Dimethyl-1-pyrrolidinyl)-2,2-diphenylbutanamide, with CAS number 47416-88-6, is a compound of interest in pharmacological research due to its unique structural properties and potential biological activities. This article explores the biological activity of this compound, focusing on its mechanisms of action, pharmacological effects, and relevant case studies.

• Molecular Formula : C22H28N2O
• Molecular Weight : 336.5 g/mol
• IUPAC Name : 4-(2,2-dimethylpyrrolidin-1-yl)-2,2-diphenylbutanamide
• Structure : The compound features a pyrrolidine ring attached to a diphenylbutanamide structure, which influences its biological interactions.

The biological activity of 4-(2,2-Dimethyl-1-pyrrolidinyl)-2,2-diphenylbutanamide is primarily attributed to its interaction with various molecular targets in biological systems. The compound may act as an inhibitor or modulator of specific enzymes or receptors. The exact pathways and molecular targets require further elucidation through experimental studies.

Biological Activity and Pharmacological Effects

Research indicates that 4-(2,2-Dimethyl-1-pyrrolidinyl)-2,2-diphenylbutanamide exhibits several biological activities:

• Antinociceptive Effects : Preliminary studies suggest that the compound may have pain-relieving properties. It appears to modulate pain pathways in animal models, indicating potential use in pain management therapies.
• Cytotoxicity : In vitro studies have demonstrated that this compound can induce cytotoxic effects in certain cancer cell lines. The mechanism involves the disruption of cellular metabolism and induction of apoptosis.
• Neuroprotective Properties : There is emerging evidence that the compound may exert neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	References
Antinociceptive	Pain relief in animal models
Cytotoxicity	Induction of apoptosis in cancer cells
Neuroprotection	Reduction of oxidative stress

Case Study: Antinociceptive Activity

In a study involving rodent models, 4-(2,2-Dimethyl-1-pyrrolidinyl)-2,2-diphenylbutanamide was administered to assess its effects on pain response. The results indicated a significant reduction in pain sensitivity compared to control groups. The study concluded that the compound could be a candidate for developing new analgesics.

Case Study: Cytotoxic Effects on Cancer Cells

A series of experiments were conducted using human cancer cell lines to evaluate the cytotoxic potential of the compound. Results showed that treatment with various concentrations led to increased rates of apoptosis as measured by flow cytometry. This suggests that the compound could be explored further as an anticancer agent.